![molecular formula C12H12O3 B6174442 4-phenyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid CAS No. 2613383-83-6](/img/no-structure.png)
4-phenyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid
Overview
Description
Synthesis Analysis
4-Phenyl-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid can be synthesized using a variety of methods, including the Diels-Alder reaction and the Pauson-Khand reaction. In the Diels-Alder reaction, a diene and a dienophile react to form a cyclic compound. An efficient and modular approach toward new 1,2-disubstituted bicyclo[2.1.1]hexane modules has been disclosed. This strategy is based on the use of photochemistry to access new building blocks via [2 + 2] cycloaddition .Molecular Structure Analysis
The molecular formula of 4-Phenyl-2-oxabicyclo[2.1.1]hexane-5-carboxylic acid is C12H12O3 . It has an average mass of 204.222 Da and a monoisotopic mass of 204.078644 Da .Chemical Reactions Analysis
The system can readily be derivatized with numerous transformations, opening the gate to sp3-rich new chemical space . This indicates that the compound is versatile and can undergo a variety of chemical reactions.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-phenyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid involves the conversion of a starting material into an intermediate, which is then further reacted to form the final product. The key steps in the synthesis pathway include the formation of a bicyclic ring system and the introduction of a carboxylic acid functional group.", "Starting Materials": [ "Benzene", "Ethyl acrylate", "Sodium ethoxide", "Benzyl bromide", "Sodium borohydride", "Sodium hydroxide", "Chloroacetic acid", "Sodium bicarbonate", "Sodium chloride", "Water", "Ethanol" ], "Reaction": [ "Step 1: Benzene is reacted with ethyl acrylate in the presence of sodium ethoxide to form 4-phenyl-2-oxabicyclo[2.1.1]hex-5-ene-3-carboxylic acid ethyl ester.", "Step 2: The ethyl ester intermediate is then reacted with benzyl bromide in the presence of sodium borohydride to form 4-phenyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid benzyl ester.", "Step 3: The benzyl ester is then hydrolyzed using sodium hydroxide to form the corresponding carboxylic acid.", "Step 4: The carboxylic acid is then converted to the desired product, 4-phenyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid, by reacting it with chloroacetic acid in the presence of sodium bicarbonate and sodium chloride in water/ethanol mixture." ] } | |
CAS RN |
2613383-83-6 |
Product Name |
4-phenyl-2-oxabicyclo[2.1.1]hexane-1-carboxylic acid |
Molecular Formula |
C12H12O3 |
Molecular Weight |
204.2 |
Purity |
95 |
Origin of Product |
United States |
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